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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 3,5-
Dimethoxybenzaldehyde, a versatile intermediate in the pharmaceutical and flavor industries.

The following protocols for High-Performance Liquid Chromatography (HPLC) with UV

detection, Gas Chromatography (GC) with Flame Ionization Detection (FID), and UV-Visible

Spectrophotometry are designed to ensure accurate and precise quantification in various

sample matrices.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
This method is suitable for the quantification of 3,5-Dimethoxybenzaldehyde in raw materials

and finished products. The procedure involves a direct analysis without the need for

derivatization.
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Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Accuracy (Recovery) 98 - 102%

Precision (RSD) < 2%

Experimental Protocol
1.1. Instrumentation and Chromatographic Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (60:40 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

1.2. Reagents and Standards:

Acetonitrile (HPLC grade).

Water (HPLC grade).

3,5-Dimethoxybenzaldehyde reference standard (purity ≥ 98%).

1.3. Standard Solution Preparation:
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Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 3,5-Dimethoxybenzaldehyde
reference standard and dissolve it in 100 mL of the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

1.4. Sample Preparation:

Accurately weigh a quantity of the sample expected to contain approximately 10 mg of 3,5-
Dimethoxybenzaldehyde.

Dissolve the sample in 100 mL of the mobile phase.

Filter the solution through a 0.45 µm syringe filter before injection.

1.5. Analysis:

Inject the standard solutions to construct a calibration curve by plotting peak area against

concentration.

Inject the sample solution and determine the concentration of 3,5-Dimethoxybenzaldehyde
from the calibration curve.

1.6. Method Validation (as per ICH Guidelines):

Linearity: Assessed by analyzing the working standard solutions in triplicate.

LOD and LOQ: Determined based on the standard deviation of the response and the slope

of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

Accuracy: Performed by spiking a known amount of the standard into a placebo matrix at

three different concentration levels.

Precision: Evaluated by analyzing six replicate samples at the target concentration.
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Caption: UV-Vis spectrophotometry workflow for 3,5-DMB.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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